Cas no 808117-87-5 (1,2-BENZENEDICARBOXYLIC ACID, 4-(3-PYRIDINYLOXY)-)

• Product Name: 1,2-BENZENEDICARBOXYLIC ACID, 4-(3-PYRIDINYLOXY)-
• CAS No: 808117-87-5
• MF: C₁₃H₉NO₅
• MW: 259.214263677597
• CID: 3179561
• PubChem ID: 66713088
• Update Time: 2025-04-21

1,2-BENZENEDICARBOXYLIC ACID, 4-(3-PYRIDINYLOXY)- Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZENEDICARBOXYLIC ACID, 4-(3-PYRIDINYLOXY)-
• DB-094436
• 4-(pyridin-3-yloxy)phthalic acid
• YSCK0595
• SCHEMBL523351
• 808117-87-5

• Inchi： 1S/C13H9NO5/c15-12(16)10-4-3-8(6-11(10)13(17)18)19-9-2-1-5-14-7-9/h1-7H,(H,15,16)(H,17,18)
• InChI Key： GHOIWWGUPHCJIX-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1C=CC(C(=O)O)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 259.04807239Da
• Monoisotopic Mass: 259.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.7Ų